Cas no 300709-89-1 (1-(2,4-Dichlorophenyl)-3-(dimethylamino)-2-methylprop-2-en-1-one)

• Product Name: 1-(2,4-Dichlorophenyl)-3-(dimethylamino)-2-methylprop-2-en-1-one
• CAS No: 300709-89-1
• MF: C₁₂H₁₃Cl₂NO
• MW: 258.143721342087
• CID: 1080563
• PubChem ID: 69804814
• Update Time: 2025-06-08

1-(2,4-Dichlorophenyl)-3-(dimethylamino)-2-methylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-Dichlorophenyl)-3-(dimethylamino)-2-methylprop-2-en-1-one
• (E)-1-(2,4-dichlorophenyl)-3-(dimethylamino)-2-methylprop-2-en-1-one
• 1-(2,4-dichloro-phenyl)-3-dimethylamino-2-methyl-propenone
• 2-[(Dimethylamino)methylene]-3-oxo-3-(2,4-dichlorophenyl)propane
• SCHEMBL5633899
• SCHEMBL6505265
• DTXSID60741381
• 300709-89-1
• (2E)-1-(2,4-Dichlorophenyl)-3-(dimethylamino)-2-methylprop-2-en-1-one

• Inchi： 1S/C12H13Cl2NO/c1-8(7-15(2)3)12(16)10-5-4-9(13)6-11(10)14/h4-7H,1-3H3/b8-7+
• InChI Key： GGNDITUHWHJBPJ-BQYQJAHWSA-N
• SMILES： ClC1C=C(C=CC=1C(/C(/C)=C/N(C)C)=O)Cl

Computed Properties

• Exact Mass: 257.03700
• Monoisotopic Mass: 257.0374194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 3.64150

Additional information on 1-(2,4-Dichlorophenyl)-3-(dimethylamino)-2-methylprop-2-en-1-one

1-(2,4-Dichlorophenyl)-3-(dimethylamino)-2-methylprop-2-en-1-one: An Overview of a Promising Compound in Pharmaceutical Research

1-(2,4-Dichlorophenyl)-3-(dimethylamino)-2-methylprop-2-en-1-one (CAS No. 300709-89-1) is a versatile compound that has garnered significant attention in the pharmaceutical and chemical research communities. This compound, often referred to by its CAS number, is a chalcone derivative with a unique structure that includes a 2,4-dichlorophenyl group and a dimethylamino moiety. Its chemical structure and properties make it a valuable candidate for various applications, particularly in the development of new drugs and therapeutic agents.

The chemical structure of 1-(2,4-Dichlorophenyl)-3-(dimethylamino)-2-methylprop-2-en-1-one is characterized by its conjugated double bond system, which imparts unique electronic and steric properties. The presence of the 2,4-dichlorophenyl group enhances its lipophilicity, while the dimethylamino moiety contributes to its basicity and potential for forming hydrogen bonds. These features collectively influence the compound's biological activity and pharmacokinetic properties.

Recent research studies have highlighted the potential of 1-(2,4-Dichlorophenyl)-3-(dimethylamino)-2-methylprop-2-en-1-one in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests its potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In another study, researchers investigated the antimicrobial activity of 1-(2,4-Dichlorophenyl)-3-(dimethylamino)-2-methylprop-2-en-1-one against a range of bacterial and fungal pathogens. The results showed that the compound has broad-spectrum antimicrobial activity, making it a promising candidate for developing new antibiotics and antifungal agents. This is particularly significant given the growing concern over antibiotic resistance.

The pharmacokinetic properties of 1-(2,4-Dichlorophenyl)-3-(dimethylamino)-2-methylprop-2-en-1-one have also been studied extensively. Research indicates that it has good oral bioavailability and a favorable pharmacokinetic profile, which are crucial factors for its potential use as an oral therapeutic agent. Additionally, its low toxicity and high stability in biological systems further enhance its suitability for pharmaceutical applications.

In the context of drug discovery, 1-(2,4-Dichlorophenyl)-3-(dimethylamino)-2-methylprop-2-en-1-one has been identified as a lead compound for several drug development programs. Its ability to modulate specific biological targets makes it an attractive candidate for further optimization through medicinal chemistry approaches. For example, researchers have explored structural modifications to enhance its potency and selectivity against specific targets such as protein kinases and ion channels.

The synthesis of 1-(2,4-Dichlorophenyl)-3-(dimethylamino)-2-methylprop-2-en-1-one involves several well-established chemical reactions. Typically, it is synthesized via a Claisen-Schmidt condensation reaction between 2,4-dichlorobenzaldehyde and dimethylacetoacetate. This synthetic route is efficient and scalable, making it suitable for large-scale production in industrial settings.

In conclusion, 1-(2,4-Dichlorophenyl)-3-(dimethylamino)-2-methylprop-2-en-1-one (CAS No. 300709-89-1) is a promising compound with diverse applications in pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for developing new drugs to address various medical conditions. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, further solidifying its importance in the field.